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Compound of Interest

Compound Name: BARDAC 208M

Cat. No.: B1167727

This document provides essential safety protocols, personal protective equipment (PPE)
guidelines, and disposal procedures for handling BARDAC 208M in a laboratory setting. It is
intended for researchers, scientists, and drug development professionals to ensure safe and
compliant use of this chemical.

Hazard Identification and Safety Summary

BARDAC 208M is a "fourth generation" blend of quaternary ammonium compounds that
provides potent biocidal action against a wide spectrum of microbes.[1][2][3][4] However, it is
classified as a hazardous and corrosive substance that can cause irreversible eye damage and
skin burns.[5] It may be fatal if inhaled, swallowed, or absorbed through the skin.[5] The
product is also toxic to aquatic life and presents long-term environmental hazards.[6][7]

Signal Word: DANGER[5][8]

Chemical and Physical Properties

BARDAC 208M is a blend of several active ingredients.[1][4][8] Its physical properties are
summarized below.

Table 1: Chemical Composition of BARDAC 208M
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Active Ingredient Concentration

Alkyl (50% C14, 40% C12, 10% C16) dimethyl

benzyl ammonium chloride 32.0%
Octyl decyl dimethyl ammonium chloride 24.0%
Didecyl dimethyl ammonium chloride 14.4%
Dioctyl dimethyl ammonium chloride 9.6%
Inert Ingredients

Ethyl Alcohol 10.0%
Water 10.0%

Source:[1][4]

Table 2: Typical Physical and Chemical Properties of BARDAC 208M

Property Value

Appearance Clear, pale yellow to straw liquid[1][2][3][4]
Odor Mild[1][4]

pH (10% solution) 6.5 —9.0[2][3][4]

Flash Point (Setaflash) 116°F[2][3][4]

Specific Gravity @ 25°C 0.912[2][3][4]

Freely soluble in water, lower alcohols, ketones,

Solubility and glycols[1][2][3][4]

Source:[2][3][4]

Personal Protective Equipment (PPE) and
Engineering Controls
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Strict adherence to PPE guidelines is mandatory when handling BARDAC 208M. Engineering
controls, such as sufficient air exchange and exhaust systems, should be in place to minimize
exposure.[6]

Table 3: Required Personal Protective Equipment (PPE)

Protection Type Specification Rationale and Guidelines

Protects against splashes and

_ o vapors that can cause
Tightly fitting safety goggles ) ]
) ) ] irreversible eye damage.[5]
Eye/Face Protection and a face shield (8-inch
Must be approved under

NIOSH or EN 166 (EU)
standards.[9]

minimum).[9]

Prevents skin contact which

Chemical-resistant gloves can cause severe burns and
) ] (e.g., rubber, nitrile, or toxic absorption.[5][7] Inspect
Skin Protection )
neoprene).[5][7] Protective gloves before use and use
clothing. proper removal techniques to

avoid skin contact.[9]

o ) Required to prevent inhalation
A dust/mist filtering respirator )
) ) of vapors, which may be fatal.
Respiratory Protection (MSHA/NIOSH approval

] [5] Use in well-ventilated areas
number prefix TC-21C).[5]

is also critical.[10]

Operational and Handling Protocols

General Handling Procedure
o Consult SDS: Always review the Safety Data Sheet (SDS) for BARDAC 208M before use.

o Area Preparation: Ensure the work area is well-ventilated.[6][10] Keep the container tightly
closed in a dry, cool place when not in use.[9]

e Don PPE: Put on all required PPE as specified in Table 3.
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Handling: Avoid contact with skin, eyes, and clothing.[5][6] Do not breathe vapors or mists.[5]

[°]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or using tobacco.[5]

Storage: Store in the original container in areas inaccessible to children.[5] Do not store near
heat or open flame.[5]

Spill Response Protocol

Evacuate: Immediately evacuate personnel from the spill area.[9][11]
Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so.[9] Dike and contain the
spill with inert absorbent material (e.g., sand, earth, vermiculite).[9][11] Do not let the product
enter drains or sewers.[9]

Cleanup: Soak up the spill with the inert material and place it in a suitable, closed, labeled
container for hazardous waste disposal.[9]

Decontaminate: Clean the affected area thoroughly.

Disposal Plan

Pesticide wastes from BARDAC 208M are acutely hazardous.[5] Improper disposal is a

violation of Federal Law.[5]

Chemical Disposal

Surplus and non-recyclable solutions must be offered to a licensed disposal company.[9]

Do not discharge effluent containing this product into lakes, streams, ponds, or other waters
unless in accordance with NPDES permit requirements.[5]

Container Disposal Protocol (Triple Rinse Method)

This procedure must be followed for all non-refillable containers.
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o Empty: Empty the remaining contents into application equipment or a mix tank.[5]
» First Rinse: Fill the container % full with water. Replace and tighten the closure.[5]

o Agitate: Tip the container on its side and roll it back and forth for at least 30 seconds,
ensuring one complete revolution.[5] Stand the container on its end and tip it back and forth
several times.[5]

» Drain: Empty the rinsate into application equipment or a mix tank, or store it for later use or
disposal.[5]

e Repeat: Repeat this rinsing procedure two more times.[5]

o Final Disposal: Once triple-rinsed, the container can be offered for recycling if available. If
not, puncture it and dispose of it in a sanitary landfill or by incineration, as allowed by state
and local authorities.[5][11]

First Aid Measures

Immediate medical attention is required for any overexposure. Probable mucosal damage may
contraindicate the use of gastric lavage.[5]

Table 4: First Aid Procedures for BARDAC 208M Exposure
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Exposure Route

First Aid Instructions

If in Eyes

Hold eye open and rinse slowly and gently with
water for 15-20 minutes. Remove contact

lenses, if present, after the first 5 minutes, then
continue rinsing. Call a poison control center or

doctor for treatment advice immediately.[5]

If on Skin or Clothing

Take off contaminated clothing immediately.
Rinse skin immediately with plenty of water for
15-20 minutes. Call a poison control center or

doctor for treatment advice.[5]

If Swallowed

Call a poison control center or doctor
immediately for treatment advice. Have the
person sip a glass of water if able to swallow.
Do not induce vomiting unless told to do so by a
poison control center or doctor. Do not give

anything by mouth to an unconscious person.[5]

If Inhaled

Move the person to fresh air. If the person is not
breathing, call 911 or an ambulance, then give
artificial respiration, preferably mouth-to-mouth if
possible. Call a poison control center or doctor

for further treatment advice.[5]

Workflow and Emergency Logic

The following diagram illustrates the standard workflow for handling BARDAC 208M and the

logical steps for responding to an emergency.
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Preparation Phase

1. Risk Assessment
(Review SDS)

\

2. Assemble & Don PPE
(Goggles, Face Shield, Gloves, Respirator)

\

3. Prepare Ventilated
Work Area

Proceed to handling

Handling & Diswosal Phase

4. Handle Chemical
(Avoid Contact/Inhalation) [-==3

I
I
i
If s‘l,pill If exposure

Emergency Response

A
5. Disposal

(Follow Triple-Rinse Protocol) W Pl U

Evacuate Area Administer First Aid
(See Table 4)

Contain Spill Seek Immediate
(Use Inert Absorbent) Medical Attention
Clean & Decontaminate

Click to download full resolution via product page

Caption: BARDAC 208M Handling and Emergency Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://Iwww.benchchem.com/product/b1167727#personal-protective-equipment-for-
handling-bardac-208m]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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